Cas no 7764-50-3 ((+)-Dihydrocarvone -)

• Product Name: (+)-Dihydrocarvone -
• CAS No: 7764-50-3
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 571633
• PubChem ID: 24853056
• Update Time: 2025-11-01

(+)-Dihydrocarvone - Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-methyl-5-(1-methylethenyl)-
• (+)-Dihydrocarvone
• (+)-Dihydrocarvone, mixture of isomers
• 2-methyl-5-prop-1-en-2-ylcyclohexan-1-one
• DIHYDROCARVONE
• p-menth-8-en-2-one
• 2-methyl-5-(1-methylethenyl)cyclohexanone
• 5-Isopropenyl-2-methylcyclohexanone
• (+)-Dihydrocarvone -

• MDL： MFCD00001636
• Inchi： 1S/C10H16O/c1-7(2)9-5-4-8(3)10(11)6-9/h8-9H,1,4-6H2,2-3H3
• InChI Key： AZOCECCLWFDTAP-UHFFFAOYSA-N
• SMILES： CC1C(=O)CC(C(=C)C)CC1

Computed Properties

• Exact Mass: 152.12000
• Monoisotopic Mass: 152.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Colorless liquid with sweet spearmint like aroma and herbal odor
• Density: 0.929 g/mL at 25 °C(lit.)
• Boiling Point: 87-88 °C/6 mmHg(lit.)
• Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
• Refractive Index: n20/D 1.471(lit.)
• Solubility: Very slightly soluble (0.87 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.56780
• Vapor Pressure: 0.06 mmHg ( 20 °C)
• FEMA: 3565 | P-MENTH-8-EN-2-ONE
• Optical Activity: [α]22/D +17°, neat
• Solubility: Soluble in ethanol and most non-volatile oils, insoluble in water

(+)-Dihydrocarvone - Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• RTECS：OT0305000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (+)-Dihydrocarvone -

Exploring the Versatility of (+)-Dihydrocarvone (CAS No. 7764-50-3): A Key Flavor and Fragrance Ingredient

(+)-Dihydrocarvone (CAS No. 7764-50-3) is a naturally occurring monoterpenoid ketone widely recognized for its fresh, minty, and slightly citrusy aroma. As a derivative of carvone, this compound plays a pivotal role in the flavor and fragrance industry, where it is prized for its ability to enhance sensory experiences in products ranging from perfumes to food additives. Its unique chemical structure and stereochemistry contribute to its distinct olfactory profile, making it a staple in formulations requiring a refreshing, herbal character.

The growing demand for natural and sustainable ingredients has positioned (+)-Dihydrocarvone as a sought-after component in green chemistry applications. Consumers increasingly prioritize eco-friendly products, driving research into its extraction from renewable sources like caraway and spearmint oils. This aligns with trends in clean-label formulations and biodegradable fragrances, addressing concerns about synthetic additives. Recent studies also explore its potential in aromatherapy, where its calming properties may support wellness-focused lifestyles.

From a technical perspective, (+)-Dihydrocarvone exhibits remarkable stability under various pH conditions, making it suitable for cosmetic preservation systems and functional food coatings. Its molecular weight of 152.23 g/mol and boiling point of 230°C allow for versatile application methods, including encapsulation technologies that prolong scent duration in slow-release air fresheners. Manufacturers value its compatibility with other terpenes, enabling creative synergies in complex fragrance accords that respond to market preferences for layered, sophisticated scents.

Innovative applications continue to emerge for this compound, particularly in plant-based insect repellents and pet care fragrances – two rapidly expanding market segments. Research indicates its mild antimicrobial properties may contribute to self-sanitizing surfaces when incorporated into polymer matrices, a feature gaining traction in post-pandemic product development. These diverse uses underscore why CAS No. 7764-50-3 remains a frequently searched term among industrial chemists and product formulators seeking multifunctional natural derivatives.

Quality specifications for (+)-Dihydrocarvone typically require ≥95% purity, with GC-MS analysis verifying the absence of undesirable byproducts. Advanced purification techniques like molecular distillation now enable production of ultra-pure grades meeting stringent pharmaceutical excipient standards, opening doors to medicinal applications. Regulatory compliance with IFRA, FDA, and EU flavor directives ensures its safe use across global markets, a critical consideration for brands developing internationally compliant formulations.

As analytical techniques advance, new isomers and derivatives of dihydrocarvone are being characterized, sparking academic interest in structure-activity relationships. This research feeds into the burgeoning field of computational fragrance design, where machine learning models predict sensory outcomes of molecular variations. Such innovations promise to expand the utility of this terpenoid beyond traditional applications, potentially revolutionizing how we approach sustainable scent engineering in the circular economy.